1-(4-Fluorobenzamidomethyl)-cyclohexyl dimethylamine hydrochloride
Cat. No. B8657569
M. Wt: 314.82 g/mol
InChI Key: VAQIHMCFBXXPJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03975443
Procedure details
A mixture of 1-aminomethylcyclohexyldimethylamine (1.0 g), 4-fluorobenzoyl chloride (2 ml) and pyridine (10 ml) was allowed to stand at room temperature for 1 hr. The crystalline material produced was filtered and recrystallised several times from ethanol/ether to give colourless needles of 1-(4-fluorobenzamidomethyl)-cyclohexyl dimethylamine hydrochloride m.p. 238°-239° .
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1([N:9]([CH3:11])[CH3:10])[CH2:8][CH2:7][CH2:6][CH2:5][CH2:4]1.[F:12][C:13]1[CH:21]=[CH:20][C:16]([C:17]([Cl:19])=[O:18])=[CH:15][CH:14]=1>N1C=CC=CC=1>[ClH:19].[F:12][C:13]1[CH:21]=[CH:20][C:16]([C:17]([NH:1][CH2:2][C:3]2([N:9]([CH3:11])[CH3:10])[CH2:8][CH2:7][CH2:6][CH2:5][CH2:4]2)=[O:18])=[CH:15][CH:14]=1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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NCC1(CCCCC1)N(C)C
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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FC1=CC=C(C(=O)Cl)C=C1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crystalline material produced
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallised several times from ethanol/ether
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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Cl.FC1=CC=C(C(=O)NCC2(CCCCC2)N(C)C)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
